Cas no 1369814-95-8 (3-Dimethylamino-4-trifluoromethyl-benzoic acid)

• Product Name: 3-Dimethylamino-4-trifluoromethyl-benzoic acid
• CAS No: 1369814-95-8
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• MDL: MFCD28356846
• CID: 4771822
• Update Time: 2026-02-26

3-Dimethylamino-4-trifluoromethyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Dimethylamino-4-trifluoromethyl-benzoic acid
• SB33092
• 3-Dimethylamino-4-(trifluoromethyl)benzoic acid

• MDL： MFCD28356846
• Inchi： 1S/C10H10F3NO2/c1-14(2)8-5-6(9(15)16)3-4-7(8)10(11,12)13/h3-5H,1-2H3,(H,15,16)
• InChI Key： VIDHZSYVYWSTMK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)O)=CC=1N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5

Additional information on 3-Dimethylamino-4-trifluoromethyl-benzoic acid

Recent Advances in the Study of 3-Dimethylamino-4-trifluoromethyl-benzoic Acid (CAS: 1369814-95-8)

3-Dimethylamino-4-trifluoromethyl-benzoic acid (CAS: 1369814-95-8) is a fluorinated benzoic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and future prospects in drug discovery.

One of the most notable advancements in the study of 3-Dimethylamino-4-trifluoromethyl-benzoic acid is its application in the synthesis of small-molecule kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a critical building block for the development of selective inhibitors targeting the epidermal growth factor receptor (EGFR) family. The trifluoromethyl group at the 4-position enhances the lipophilicity and metabolic stability of the resulting inhibitors, while the dimethylamino moiety contributes to improved binding affinity through electrostatic interactions with the kinase active site. These findings underscore the compound's versatility in rational drug design.

In addition to its role in kinase inhibitor development, recent research has investigated the antimicrobial properties of derivatives synthesized from 3-Dimethylamino-4-trifluoromethyl-benzoic acid. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that structural modifications of this scaffold yielded compounds with potent activity against multidrug-resistant strains of Staphylococcus aureus. The presence of the trifluoromethyl group was found to be crucial for maintaining antibacterial efficacy, likely due to its impact on membrane permeability. These results suggest that this chemical scaffold holds promise for addressing the growing challenge of antibiotic resistance.

The synthetic accessibility of 3-Dimethylamino-4-trifluoromethyl-benzoic acid has also been a focus of recent optimization efforts. A 2024 publication in Organic Process Research & Development described an improved, scalable synthesis route for this compound, achieving an overall yield of 78% with high purity (>99%). The new protocol employs a one-pot trifluoromethylation and oxidation sequence, significantly reducing production costs and environmental impact compared to traditional methods. This advancement is particularly important for facilitating large-scale production of drug candidates derived from this scaffold.

Looking ahead, computational studies have begun to explore the broader potential of 3-Dimethylamino-4-trifluoromethyl-benzoic acid in drug discovery. Molecular docking simulations published in the Journal of Chemical Information and Modeling (2024) predict favorable interactions between derivatives of this compound and several disease-relevant protein targets, including inflammation-related enzymes and oncogenic proteins. These in silico findings provide a valuable roadmap for future experimental validation and structure-activity relationship studies.

In conclusion, recent research on 3-Dimethylamino-4-trifluoromethyl-benzoic acid (CAS: 1369814-95-8) has demonstrated its multifaceted value in medicinal chemistry, from serving as a privileged scaffold for kinase inhibitors to exhibiting intrinsic antimicrobial properties. The development of more efficient synthetic routes and the application of computational approaches are further expanding its potential applications. As the pharmaceutical industry continues to seek novel chemical entities with improved pharmacological profiles, this compound and its derivatives are likely to remain an important focus of research in the coming years.